Cas no 66640-87-7 (5-Hydroxy Tryptophol-d4)

• Product Name: 5-Hydroxy Tryptophol-d4
• CAS No: 66640-87-7
• MF: C₁₀H₁₁NO₂
• MW: 181.224489450455
• CID: 1062864
• PubChem ID: 71749399
• Update Time: 2025-04-20

5-Hydroxy Tryptophol-d4 Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Tryptophol-d4
• 3-(1,1,2,2-tetradeuterio-2-hydroxyethyl)-1H-indol-5-ol
• 3-[2-Hydroxy(~2~H_4_)ethyl]-1H-indol-5-ol
• MS-22966
• DTXSID40857853
• 3-[2-hydroxy(1,1,2,2-?H?)ethyl]-1H-indol-5-ol
• 66640-87-7
• 5-Hydroxytryptophol-d4
• HY-W041019S
• F91043
• CS-0203458
• 5-Hydroxytryptophol-alpha,alpha,beta,beta-d4

• Inchi： 1S/C10H11NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,5-6,11-13H,3-4H2/i3D2,4D2
• InChI Key： KQROHCSYOGBQGJ-KHORGVISSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C1=CNC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 181.104085577g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25000
• LogP: 1.40830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles